Cas no 122041-25-2 (2,6-difluoro-4'-methylbenzophenone)

• Product Name: 2,6-difluoro-4'-methylbenzophenone
• CAS No: 122041-25-2
• MF: C₁₄H₁₀F₂O
• MW: 232.225410938263
• MDL: MFCD00798215
• CID: 896046
• PubChem ID: 2782314
• Update Time: 2025-04-19

2,6-difluoro-4'-methylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4'-methylbenzophenone
• (2,6-difluorophenyl)-(4-methylphenyl)methanone
• 4'-Methyl-2,6-difluorobenzophnone
• 2,5-DICHLOROTHIOPHENE-3-CARBOXYLIC ACID
• 4-Methyl-2',6'-difluorobenzophenone
• PC2000
• 4'-METHYL-2,6-DIFLUOROBENZOPHENONE
• (2,6-DIFLUORO-PHENYL)-P-TOLYL-METHANONE
• Methanone, (2,6-difluorophenyl)(4-methylphenyl)-
• 2,6-Difluorophenyl)-4-tolylmethanone
• 2,6-Difluoro-4'-methylbenzophenone96%
• 2,6-Difluoro-4'-methylbenzophenone 96%

• MDL： MFCD00798215
• Inchi： 1S/C14H10F2O/c1-9-5-7-10(8-6-9)14(17)13-11(15)3-2-4-12(13)16/h2-8H,1H3
• InChI Key： POCROCNITUXEAY-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C1C=CC(C)=CC=1)=O)F

Computed Properties

• Exact Mass: 232.07000
• Monoisotopic Mass: 232.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Flash Point: >110
• PSA: 17.07000
• LogP: 3.50420

2,6-difluoro-4'-methylbenzophenone Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P264;P270;P301+P312;P330
• Hazardous Material Identification：
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones